BENGHE Foundational & Exploratory

Check Availability & Pricing

Diazine Black: A Comprehensive Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diazine Black

Cat. No.: B3137935

For the attention of researchers, scientists, and professionals in drug development, this
document provides a detailed technical guide on the chemical and physical properties of
Diazine Black, alongside an exploration of its synthesis and applications in scientific research.

Core Chemical Properties

Diazine Black, also known by synonyms such as Basic Black 2 and Janus Black, is a complex
azo dye.[1][2] Its core structure features a diazine ring system and an azo linkage.[2] The
guantitative properties of Diazine Black are summarized in the table below for ease of
reference.
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Property Value Source(s)
Molecular Formula C28H26CIN50 [11[3114115]
Molecular Weight 484.0 g/mol (or 483.99 g/mol ) [L12][31[41[5]16]

4-[[8-(diethylamino)-10-
IUPAC Name phenylphenazin-10-ium-2- [11[3]
ylldiazenyl]phenol;chloride

CAS Registry Number 4443-99-6 [L1211311411 7]

) Grey-black powder or
Physical Appearance ) [2]
microcrystals

Good solubility in water and

Solubility acidic media; moderate in [2]
ethanol
Melting Point 200°C (decomposes) [41[6]

Synthesis of Diazine Black

While detailed, step-by-step experimental protocols for the synthesis of Diazine Black are not
extensively documented in publicly available literature, the primary synthesis routes involve
multi-step organic reactions.[2] Two commonly cited methods are the reaction of hydroquinone
with cyanoic acid and the reduction of phthalocyanine acid.[1][4] These processes leverage
established principles of azo dye and phenazine formation.[2]

The following diagram illustrates a generalized workflow for the synthesis of Diazine Black.
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Method 1: Hydroquinone Pathway

Cyanoic Acid
Hydroquinone Forms Diazine Black

Method 2: Phthalocyanine Pathway

Yields Diazine Black
[Phthalocyanine Acid]—b@

Diazine Black

Click to download full resolution via product page

Caption: Generalized Synthesis Pathways for Diazine Black.

Applications in Scientific Research

Diazine Black is a versatile compound with applications spanning various research domains,
from histology to materials science.

Staining and Imaging
Due to its strong affinity for negatively charged biomolecules, Diazine Black is utilized as a

stain in various microscopy techniques[1]:

» Histology and Cytology: It is effective for staining tissue sections and cells for visualization
under light microscopy.[1]

» Electron Microscopy: It can be used to stain samples, enhancing the resolution of cellular
structures.[1]
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Enzyme Assays and Biosensors

Diazine Black can function as a substrate or an inhibitor in enzyme activity assays.[1][2]
Furthermore, it is a component in the development of biosensors for the detection of specific
molecules.[1] Its electrochemical properties make it suitable for use in the fabrication of sensor

electrodes.

The diagram below illustrates the conceptual framework of a biosensor that could incorporate

Diazine Black.
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Caption: Conceptual Workflow of a Diazine Black-based Biosensor.

Other Research Applications
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o Metal lon Detection: Diazine Black forms stable complexes with various metal ions,
enabling its use in their detection and quantification.[1]

e Materials Science: Recent research has explored the use of nanostructured Diazine Black
composites in the development of gas-sensing nanomaterials.[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the use of Diazine Black in specific
applications such as enzyme assays or biosensor fabrication are not readily available in the
public domain. Researchers interested in utilizing Diazine Black are advised to consult
specialized literature in their field of interest and adapt existing general protocols for azo dyes
or similar chemical compounds. For instance, in an enzyme assay, Diazine Black might be
used as a chromogenic substrate where the reaction progress is monitored
spectrophotometrically. In the context of biosensors, it could be incorporated into a carbon
paste electrode or immobilized on other conductive materials.

Safety Information

Diazine Black is considered a toxic substance and should be handled with appropriate safety
precautions.[4] It is irritating to the eyes, respiratory system, and skin.[4] During handling, it is
essential to wear personal protective equipment, including gloves, goggles, and protective
clothing.[4] In case of contact, the affected area should be rinsed immediately with plenty of
water, and medical advice should be sought.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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